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Compound of Interest

Compound Name: Dibutyltin diacetate

Cat. No.: B094193

For Researchers, Scientists, and Drug Development Professionals

Dibutyltin diacetate (DBTDA) is an organotin compound utilized in various industrial and
laboratory applications. However, its handling necessitates a thorough understanding of its
toxicological profile and strict adherence to safety protocols. This guide provides an in-depth
overview of the health and safety considerations, experimental data, and recommended
procedures for working with Dibutyltin diacetate, ensuring the well-being of laboratory
personnel and the integrity of research.

Hazard Identification and Classification

Dibutyltin diacetate is classified as a hazardous substance with multiple toxicological
concerns. It is crucial to be aware of its potential health effects to implement appropriate safety
measures.

Primary Hazards:

» Acute Toxicity: Fatal if swallowed and harmful if inhaled or absorbed through the skin.[1]
o Skin and Eye Damage: Causes severe skin burns and serious eye damage.[2][3][4]

o Respiratory Irritation: Causes irritation to the respiratory tract.[1]

o Organ Toxicity: Causes damage to organs, particularly the thymus and liver, through single
or repeated exposure.[3]
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e Reproductive Toxicity: May damage fertility or the unborn child.[3][4][5]
o Mutagenicity: Suspected of causing genetic defects.[3][4][5]
e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[2][3][5]

Toxicological Data

Quantitative toxicological data for Dibutyltin diacetate is summarized in the tables below.
These values are critical for risk assessment and for planning experiments.

Table 1: Acute Toxicity Data

Route of Exposure  Species Value Reference
Oral Rat LD50 = 32 mg/kg [1][3][4]
Oral Mouse LD50 = 46 mg/kg [1]

Dermal Rabbit LD50 = 2318 mg/kg [1112][3]

Table 2: Ecotoxicity Data

Species Test Value Duration Reference

Oryzias latipes
(Japanese rice LC50 3.76 mg/L 48 hours [2]
fish)

Signaling Pathways of Toxicity

Understanding the molecular mechanisms underlying Dibutyltin diacetate's toxicity is
essential for developing potential mitigation strategies and for interpreting experimental results.
Current research has identified its interaction with specific signaling pathways.

PPARY/RXRa Signhaling Pathway and Adipogenesis
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Dibutyltin diacetate has been shown to act as a partial agonist for Peroxisome Proliferator-
Activated Receptor gamma (PPARY), a key regulator of adipogenesis.[1][2][5][6] This
interaction can induce the differentiation of preadipocytes into adipocytes.

binds and partially activates

Dibutyltin diacetate binds as a heterodimer with RXRa

(Dibutyltin diacetate)

Apoptotic Gene Expression Disruption of Intracellular
(e.g., nur77) Calcium Homeostasis
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[Assess Risks and Review SDS]

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
Grepare Work Area in Fume HOOD

Weigh or Dispense
Dibutyltin diacetate

Conduct Experiment

Decontaminate Glassware and Surfaces

:

Dispose of Waste in
Designated Hazardous Waste Container

Doff PPE Correctly

C/Vash Hands Thoroughla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Risks: A Technical Guide to the Safe
Handling of Dibutyltin Diacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094193#health-and-safety-considerations-for-
handling-dibutyltin-diacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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